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Compound of Interest

Compound Name: Fba 185

Cat. No.: B1194197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fba 185, also known by its chemical name 2,2'-(2,5-thiophenediyl)bis-benzoxazole, is a

heterocyclic organic compound widely recognized for its application as a fluorescent brightener.

This technical guide provides a comprehensive overview of its chemical structure,

physicochemical properties, and a detailed methodology for its synthesis. The document also

elucidates the fundamental mechanism of its action as an optical brightening agent.

Chemical Structure and Identification
Fba 185 is characterized by a central thiophene ring bonded to two benzoxazole moieties at

the 2 and 5 positions. This conjugated system of aromatic rings is the primary determinant of its

chemical and photophysical properties.

Chemical Structure:

Key Identifiers:

IUPAC Name: 2-[5-(1,3-benzoxazol-2-yl)thiophen-2-yl]-1,3-benzoxazole[1]

CAS Number: 2866-43-5[1][2][3]

Molecular Formula: C₁₈H₁₀N₂O₂S[1][2]
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Synonyms: Fluorescent Brightener 185, 2,5-Bis(2-benzoxazolyl)thiophene, Uvitex EBF[1]

Physicochemical Properties
A summary of the key physicochemical properties of Fba 185 is presented in the table below.

This data is essential for understanding its behavior in various solvents and its suitability for

different applications.

Property Value Reference

Molecular Weight 318.35 g/mol [2]

Appearance
Slightly yellowish crystalline

powder

Melting Point 216-220 °C

Boiling Point 466.4 °C at 760 mmHg [2]

Density 1.385 g/cm³ [2]

Flash Point 235.9 °C [2]

Refractive Index 1.715 [2]

Vapor Pressure 1.98E-08 mmHg at 25°C [2]

Topological Polar Surface Area 80.3 Å² [1]

XLogP3-AA 4.7 [1]

Experimental Protocols: Synthesis of Fba 185
The synthesis of Fba 185 is typically achieved through a condensation reaction between 2-

aminophenol and thiophene-2,5-dicarboxylic acid. The following protocol is a representative

method for its preparation.

Materials:

2-Aminophenol

Thiophene-2,5-dicarboxylic acid
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Boric acid (catalyst)

High-boiling point inert solvent (e.g., trichlorobenzene)

Ethanol (for washing)

Procedure:

In a reaction vessel equipped with a stirrer, thermometer, and a distillation condenser, add 2-

aminophenol and thiophene-2,5-dicarboxylic acid to a high-boiling point inert solvent.

Add a catalytic amount of boric acid to the mixture.

Heat the reaction mixture to a temperature of 160-260 °C with constant stirring.

The condensation reaction will produce water as a byproduct, which is continuously removed

from the reaction mixture by distillation to drive the equilibrium towards product formation.

Monitor the progress of the reaction by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature, which will cause the

crude Fba 185 to precipitate.

Filter the crude product and wash it with a suitable solvent, such as cold ethanol, to remove

any unreacted starting materials and impurities.

The purified Fba 185 is then dried under vacuum.

Further purification can be achieved by recrystallization from a suitable solvent like

chlorobenzene to obtain a product with high purity.

Mechanism of Action: Fluorescence
Fba 185 functions as a fluorescent brightener by absorbing ultraviolet (UV) radiation and re-

emitting it as visible blue light. This process, known as fluorescence, effectively masks any

inherent yellowness of a material and enhances its perceived whiteness.

The underlying mechanism involves the following steps:
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Excitation: The π-electron system of the conjugated Fba 185 molecule absorbs photons from

the UV region of the electromagnetic spectrum (typically 340-400 nm). This absorption of

energy promotes electrons from the ground state (S₀) to an excited singlet state (S₁).

Vibrational Relaxation: The excited molecule rapidly loses some of its energy as heat

through non-radiative vibrational relaxation, transitioning to the lowest vibrational level of the

S₁ state.

Emission (Fluorescence): From the lowest vibrational level of the S₁ state, the molecule

returns to the ground state (S₀) by emitting a photon of light. Due to the energy lost during

vibrational relaxation, the emitted photon has a lower energy (longer wavelength) than the

absorbed photon. For Fba 185, this emission occurs in the blue region of the visible

spectrum (around 400-450 nm).

This emitted blue light counteracts the yellow wavelengths reflected by the substrate, resulting

in a brighter and whiter appearance.
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Caption: A diagram illustrating the key steps in the synthesis of Fba 185.

Mechanism of Fluorescence for Fba 185
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Caption: A simplified Jablonski diagram showing the fluorescence mechanism of Fba 185.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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